Cas no 612541-16-9 (3-Bromo-2-cyanobenzene-1-sulfonyl Chloride)

3-Bromo-2-cyanobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its bromo and cyano substituents enhance reactivity, enabling selective functionalization at the benzene ring. The sulfonyl chloride group serves as an effective electrophile for nucleophilic substitution reactions, making it valuable in pharmaceutical and agrochemical intermediate synthesis. The compound's stability under standard conditions ensures reliable handling and storage. Its distinct substitution pattern allows for further derivatization, facilitating the construction of complex molecular architectures. Suitable for use in controlled environments, it is a key building block in medicinal chemistry and materials science applications.

3-Bromo-2-cyanobenzene-1-sulfonyl Chloride structure

612541-16-9 structure

Product Name:3-Bromo-2-cyanobenzene-1-sulfonyl Chloride

CAS No:612541-16-9

MF:C₇H₃BrClNO₂S

MW:280.526218652725

MDL:MFCD18390730

CID:3385350

PubChem ID:85873317

Update Time:2025-05-28

3-Bromo-2-cyanobenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- BENZENESULFONYL CHLORIDE, 3-BROMO-2-CYANO-
- 3-bromo-2-cyanobenzene-1-sulfonylchloride
- 612541-16-9
- SCHEMBL4021944
- AT13486
- MZA54116
- 3-bromo-2-cyanobenzenesulfonyl chloride
- 3-bromo-2-cyanobenzene-1-sulfonyl chloride
- 972-365-2
- EN300-202535
- 3-Bromo-2-cyanobenzene-1-sulfonyl Chloride
- MDL： MFCD18390730
- Inchi： 1S/C7H3BrClNO2S/c8-6-2-1-3-7(5(6)4-10)13(9,11)12/h1-3H
- InChI Key： SLGAZEDYQWSNKB-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=CC(Br)=C1C#N

Computed Properties

Exact Mass: 278.87564Da
Monoisotopic Mass: 278.87564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 66.3Å²

3-Bromo-2-cyanobenzene-1-sulfonyl Chloride Pricemore >>

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TRC	B574890-10mg	3-Bromo-2-cyanobenzene-1-sulfonyl Chloride	612541-16-9		10mg	$ 50.00	2022-06-07
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TRC	B574890-100mg	3-Bromo-2-cyanobenzene-1-sulfonyl Chloride	612541-16-9		100mg	$ 295.00	2022-06-07
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Enamine	EN300-202535-1.0g	3-bromo-2-cyanobenzene-1-sulfonyl chloride	612541-16-9	95%	1g	$0.0	2023-06-08
Enamine	EN300-202535-2.5g	3-bromo-2-cyanobenzene-1-sulfonyl chloride	612541-16-9	95%	2.5g	$1539.0	2023-09-16
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